Cas no 855521-85-6 (1,6-Naphthyridine-4-carboxylic acid, 2-[4-(trifluoromethyl)phenyl]-)
855521-85-6 structure
Product Name:1,6-Naphthyridine-4-carboxylic acid, 2-[4-(trifluoromethyl)phenyl]-
CAS No:855521-85-6
MF:C16H9F3N2O2
MW:318.250074148178
CID:1839400
PubChem ID:59831539
Update Time:2025-04-21
1,6-Naphthyridine-4-carboxylic acid, 2-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,6-Naphthyridine-4-carboxylic acid, 2-[4-(trifluoromethyl)phenyl]-
- SCHEMBL4251010
- FVQHVXHEUYLGOD-UHFFFAOYSA-N
- 855521-85-6
-
- Inchi: 1S/C16H9F3N2O2/c17-16(18,19)10-3-1-9(2-4-10)14-7-11(15(22)23)12-8-20-6-5-13(12)21-14/h1-8H,(H,22,23)
- InChI Key: FVQHVXHEUYLGOD-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)C1C=C(C(=O)O)C2C=NC=CC=2N=1)(F)F
Computed Properties
- Exact Mass: 318.06161202g/mol
- Monoisotopic Mass: 318.06161202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 436
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 63.1Ų
1,6-Naphthyridine-4-carboxylic acid, 2-[4-(trifluoromethyl)phenyl]- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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